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Introduction

Chlorbenside, chemically known as p-chlorobenzyl p-chlorophenyl sulfide, is an
organochlorine acaricide first reported in 1953.[1] It was historically used in agriculture to
control mite populations, particularly targeting the egg and larval stages of red spider mites
(Panonychus ulmi) and two-spotted spider mites (Tetranychus urticae).[2][3] This technical
guide provides an in-depth overview of the historical use of Chlorbenside, including its
chemical properties, synthesis, formulations, agricultural applications, and toxicological data.
Due to its persistence and potential environmental impact, typical of organochlorine pesticides,
Chlorbenside is now considered obsolete and is no longer registered for use in the United
States and the European Union.[2]

Chemical and Physical Properties

Chlorbenside is a white crystalline solid with a molecular formula of C13H10CI2S.[2] Technical
grades of the compound have been noted to possess an almond-like odor. It is largely insoluble
in water but soluble in various organic solvents.
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Property Value

Molecular Formula C13H10Cl2S

Molecular Weight 269.19 g/mol

Melting Point 72.5°C

Vapor Pressure 1.21 x 10~> mm Hg at 30°C

Synthesis and Formulation
Synthesis

The industrial synthesis of Chlorbenside involves a nucleophilic substitution reaction. The
process consists of reacting p-chlorophenyl mercaptan (4-chlorothiophenol) with p-chlorobenzyl
chloride in the presence of a base. This reaction yields 1-chloro-4-[(4-
chlorobenzyl)sulfanyl]benzene, the chemical name for Chlorbenside.

While a detailed historical industrial protocol is not readily available, a general laboratory
synthesis can be conceptualized as follows:

Experimental Protocol: Synthesis of p-chlorobenzyl p-chlorophenyl sulfide (Chlorbenside)
Materials:

e p-chlorophenyl mercaptan

e p-chlorobenzyl chloride

e Sodium hydroxide (or other suitable base)

o Ethanol (or other suitable solvent)

o Water

» Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

¢ Stirring and heating apparatus

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1668707?utm_src=pdf-body
https://www.benchchem.com/product/b1668707?utm_src=pdf-body
https://www.benchchem.com/product/b1668707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« Filtration apparatus
o Recrystallization solvent (e.g., ethanol)
Procedure:

Dissolve p-chlorophenyl mercaptan in ethanol in a round-bottom flask equipped with a stirrer
and a condenser.

Slowly add a solution of sodium hydroxide in water or ethanol to the flask with stirring to form
the sodium thiophenoxide salt.

To the resulting solution, add p-chlorobenzyl chloride dropwise from a dropping funnel over a
period of time, maintaining a controlled temperature.

After the addition is complete, reflux the reaction mixture for a specified period to ensure the
completion of the reaction.

Cool the reaction mixture and pour it into a larger volume of cold water to precipitate the
crude Chlorbenside.

Collect the crude product by filtration and wash it thoroughly with water to remove any
inorganic impurities.

Purify the crude Chlorbenside by recrystallization from a suitable solvent, such as ethanol,
to obtain the pure crystalline product.

Dry the purified crystals under vacuum.

Formulations

Chlorbenside was commercially available in several formulations for agricultural use. The
most common formulations were:

e 20% Wettable Powder (WP): A solid formulation designed to be mixed with water to form a
suspension for spraying.
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e 20% Miscible Oil (Emulsifiable Concentrate - EC): A liquid formulation containing
Chlorbenside, a solvent, and an emulsifier, which forms an emulsion when mixed with
water.

Historical Agricultural Use

Chlorbenside was primarily used as an acaricide on a variety of crops to control mite
populations. Its ovicidal and larvicidal properties made it particularly effective against the early
developmental stages of mites.

Target Pests:

» Red Spider Mites (Panonychus ulmi)

o Two-spotted Spider Mites (Tetranychus urticae, formerly Tetranychus telarius)
Primary Crops:

o Fruit trees (e.g., apples, pears)

e Ornamentals and nursery stock

While specific historical application rates varied by crop, pest pressure, and region, a general
application rate for similar acaricides on fruit trees was in the range of 1 kg/ha .

Toxicological Data

The toxicity of Chlorbenside has been evaluated in animal studies. As an organochlorine
pesticide, its primary mechanism of action is believed to be interference with the transmission
of nerve impulses.

Acute Oral Toxicity

Acute oral toxicity studies were conducted on rats and mice. The median lethal dose (LDso) is a
measure of the acute toxicity of a substance.
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LDso (mg/kg body

Species Formulation . Reference
weight)

Rat Technical Sulfide >10,000

Mouse Pure Sulfide >3,000

Mouse Technical Sulfide >10,000

Experimental Protocol: Acute Oral Toxicity Study in Rats (General Guideline)

This protocol is based on general historical and current OECD guidelines for acute oral toxicity
testing and represents a likely methodology for the studies conducted on Chlorbenside.

Test Animals:

» Healthy, young adult albino rats of a standard laboratory strain.

e Animals are acclimated to the laboratory conditions for at least 5 days before the study.
o Both male and female rats are typically used.

Housing and Feeding:

e Animals are housed in standard cages under controlled temperature and humidity, with a 12-
hour light/dark cycle.

o Standard laboratory diet and water are provided ad libitum, except for a brief fasting period
before dosing.

Procedure:

e Animals are fasted overnight (approximately 16 hours) prior to administration of the test
substance, with water still available.

e The body weight of each animal is recorded before dosing.

¢ The test substance (Chlorbenside) is administered orally in a single dose via gavage. The
substance is typically dissolved or suspended in a suitable vehicle (e.g., corn oil).
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» Several dose levels are used, with a control group receiving only the vehicle.
 After administration, food is withheld for a further 3-4 hours.

e Animals are observed for clinical signs of toxicity and mortality at regular intervals for at least
14 days. Observations include changes in skin, fur, eyes, and behavior.

o Body weights are recorded weekly.

» At the end of the observation period, all surviving animals are euthanized and subjected to a
gross necropsy.

e The LDso value is calculated using appropriate statistical methods (e.g., Probit analysis).

Residue Analysis

Historical methods for the analysis of organochlorine pesticide residues like Chlorbenside in
crops involved solvent extraction followed by a clean-up procedure to remove interfering co-
extractives from the plant matrix. The final determination was often carried out using
techniques such as gas-liquid chromatography (GLC) with an electron-capture detector. While
specific historical residue data for Chlorbenside is scarce in readily available literature,
analytical methods were developed for its detection in fruits like apples and pears, with
detection limits in the parts per million (ppm) range.

Mode of Action and Logical Relationships

As an organochlorine pesticide, Chlorbenside is a neurotoxin. The primary mode of action is
the disruption of the normal functioning of the nervous system by interfering with axonal
transmission of nerve impulses. While the specific molecular targets in mites are not
extensively detailed in historical literature, the general mechanism for organochlorines involves
the modulation of ion channels in nerve cell membranes, leading to uncontrolled nerve firing,
paralysis, and eventual death of the pest.

Below is a simplified logical workflow representing the process from application to the intended
biological effect of Chlorbenside.
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Caption: Logical workflow of Chlorbenside from application to mite mortality.

Conclusion

Chlorbenside was an effective acaricide used in the mid-20th century to control mite
populations in various agricultural settings. Its use declined and was eventually discontinued
due to concerns about its environmental persistence, a characteristic shared by many
organochlorine pesticides. This guide has provided a summary of the available technical
information on its historical use, formulation, synthesis, and toxicology. The lack of detailed
guantitative data in modern accessible formats highlights the challenges in retrospectively
evaluating the application and impact of historical pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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